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Compound of Interest

2,5-Dichloro-4-nitropyridine 1-
Compound Name: ]
oxide

Cat. No.: B1321984

Technical Support Center: 2,5-Dichloro-4-
nitropyridine 1-oxide

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2,5-Dichloro-4-nitropyridine 1-oxide.

Frequently Asked Questions (FAQSs)

1. What are the primary hazards associated with 2,5-Dichloro-4-nitropyridine 1-oxide?

2,5-Dichloro-4-nitropyridine 1-oxide is classified as a hazardous substance. The primary
hazards include:

N

Acute oral toxicity (Category 4): Harmful if swallowed.[1]
Skin corrosion/irritation (Category 2): Causes skin irritation.[1]
Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

. What personal protective equipment (PPE) is required when handling this compound?
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To ensure safety, the following personal protective equipment should be worn:

o Eye/Face Protection: Use a face shield and safety glasses that are tested and approved
under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

e Hand Protection: Handle with impervious gloves.[1]
o Body Protection: Wear appropriate protective clothing.[1]
3. What are the proper storage conditions for 2,5-Dichloro-4-nitropyridine 1-oxide?

Store the compound in a dry, cool, and well-ventilated place.[2] The container should be kept
tightly closed.[2] It is also recommended to store it under an inert atmosphere. Incompatible
materials include strong oxidizing agents, strong acids, and strong bases.[3]

4. What should | do in case of accidental exposure?

Immediate action is crucial in case of exposure. Follow these first-aid measures and seek
medical attention.

« If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.
Consult a physician.[1]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« |If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[2]
5. How should | handle a spill of 2,5-Dichloro-4-nitropyridine 1-oxide?

For spills, use personal protective equipment and avoid dust formation.[1] Pick up and arrange
disposal without creating dust. You can sweep it up and shovel it into a suitable, closed
container for disposal.[1] Do not let the product enter drains.[1]

6. What are the proper disposal methods for this chemical?

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.benchchem.com/product/b1321984?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC441980050&countryCode=US&language=en
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1321984?utm_src=pdf-body
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO0 iy

Dispose of the contents and container to an approved waste disposal plant.[3] Waste material
must be disposed of in accordance with national and local regulations. Do not mix with other
waste and handle uncleaned containers as you would the product itself.

Hazard Summary Table

Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye H319: Causes serious eye

L Category 2A S

irritation irritation[1]

Specific target organ toxicity, H335: May cause respiratory
] Category 3 o

single exposure irritation[1]

Experimental Workflow & Emergency Procedures
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Workflow for Handling and Emergency Response

Safe Handling Protocol Emergency Procedures

1. Don PPE -
(Gloves, Goggles, Lab Coat) Spill Oceurs
C Dust Formation

3. Store in Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Safe handling workflow and emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2,5-Dichloro-4-nitropyridine 1-oxide" handling and
safety precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321984#2-5-dichloro-4-nitropyridine-1-oxide-
handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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